2-n-Propyl-3-carboxy-8-methyl-imidazo[1,2-a]pyridine

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 8-methyl-2-propylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H14N2O2/c1-3-5-9-10(12(15)16)14-7-4-6-8(2)11(14)13-9/h4,6-7H,3,5H2,1-2H3,(H,15,16)
• InChI Key: YTDMSVYGNVZDAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N2C=CC=C(C2=N1)C)C(=O)O

Description

2-n-Propyl-3-carboxy-8-methyl-imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.0 g (86 mMol) of 2-n-propyl-3-ethoxycarbonyl-8-methylimidazo[1,2-a]pyridine are dissolved in 200 ml of ethanol, mixed with 100 ml of 2N sodium hydroxide solution and stirred for 4 days at ambient temperature. The solvent is evaporated off in vacuo at 40° C., the residue is diluted with water and combined with 20 g of ammonium chloride. The pH is adjusted to 6.5 by the addition of glacial acetic acid. After 2 hours, the precipitate formed is suction filtered, washed with water and dried in vacuo at 40° C.